2,5-dihydrothiophene-2-carboxylic acid
Overview
Description
2,5-Dihydrothiophene-2-carboxylic acid (2,5-DTCA) is an organic compound consisting of two sulfur atoms, two oxygen atoms and two carbon atoms. It is a member of the thiophene family of compounds and is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis due to its ability to form strong covalent bonds with other compounds. It is also used in the synthesis of a variety of pharmaceuticals and other compounds.
Scientific Research Applications
2,5-dihydrothiophene-2-carboxylic acid is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis due to its ability to form strong covalent bonds with other compounds. It is also used in the synthesis of a variety of pharmaceuticals and other compounds. Additionally, it is used in the synthesis of a variety of heterocyclic compounds, such as thiophene and its derivatives, which are used in the study of biological processes. It is also used in the study of the effects of organic compounds on living organisms, such as bacteria and plants.
Mechanism of Action
The mechanism of action of 2,5-dihydrothiophene-2-carboxylic acid is not fully understood. However, it is known that it can form strong covalent bonds with other compounds, which can lead to the formation of new compounds. Additionally, it can react with other compounds to form thiophene and its derivatives, which can then be used in the study of biological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is known that it can interact with enzymes and other proteins in the body, which can lead to the formation of new compounds. Additionally, it can interact with other compounds and form thiophene and its derivatives, which can then be used in the study of biological processes.
Advantages and Limitations for Lab Experiments
2,5-dihydrothiophene-2-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive to obtain and can be used in a variety of different experiments. Additionally, it can form strong covalent bonds with other compounds, which can lead to the formation of new compounds. Furthermore, it can interact with other compounds and form thiophene and its derivatives, which can then be used in the study of biological processes.
However, there are some limitations to using this compound in laboratory experiments. It is not well-understood, so it is difficult to predict the outcome of experiments involving it. Additionally, it can be toxic if not handled properly, so it should be handled with care.
Future Directions
There are several potential future directions for the use of 2,5-dihydrothiophene-2-carboxylic acid in scientific research. It could be used in the study of the effects of organic compounds on living organisms, such as bacteria and plants. Additionally, it could be used in the synthesis of a variety of pharmaceuticals and other compounds. Furthermore, it could be used in the synthesis of a variety of heterocyclic compounds, such as thiophene and its derivatives, which are used in the study of biological processes. Additionally, it could be used in the study of the mechanism of action of organic compounds. Finally, it could be used in the study of the biochemical and physiological effects of organic compounds.
Synthesis Methods
2,5-dihydrothiophene-2-carboxylic acid can be synthesized through a variety of methods. The most common method is the reaction of 2,5-dichlorothiophene with sodium hydroxide in an aqueous solution. This reaction produces this compound and sodium chloride as the by-products. Other methods of synthesis include the reaction of 2,5-dichlorothiophene with potassium hydroxide in an aqueous solution, the reaction of 2,5-dichlorothiophene with sodium bicarbonate in an aqueous solution, and the reaction of 2,5-dichlorothiophene with sodium carbonate in an aqueous solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,5-dihydrothiophene-2-carboxylic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-bromoacetic acid", "thiophene", "sodium hydride", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Thiophene is reacted with sodium hydride in anhydrous DMF to form the sodium salt of thiophene.", "Step 2: The sodium salt of thiophene is reacted with 2-bromoacetic acid in the presence of sulfuric acid to form 2-(thiophen-2-yl)acetic acid.", "Step 3: 2-(Thiophen-2-yl)acetic acid is reduced with sodium borohydride in methanol to form 2-(thiophen-2-yl)ethanol.", "Step 4: 2-(Thiophen-2-yl)ethanol is oxidized with hydrogen peroxide in the presence of acetic anhydride to form 2-(thiophen-2-yl)acetaldehyde.", "Step 5: 2-(Thiophen-2-yl)acetaldehyde is reacted with sodium borohydride in methanol to form 2-(thiophen-2-yl)ethanol.", "Step 6: 2-(Thiophen-2-yl)ethanol is oxidized with hydrogen peroxide in the presence of acetic anhydride to form 2-(thiophen-2-yl)acetic acid.", "Step 7: 2-(Thiophen-2-yl)acetic acid is treated with sodium hydroxide to form the sodium salt of 2-(thiophen-2-yl)acetic acid.", "Step 8: The sodium salt of 2-(thiophen-2-yl)acetic acid is acidified with hydrochloric acid to form 2-(thiophen-2-yl)acetic acid.", "Step 9: 2-(Thiophen-2-yl)acetic acid is treated with sodium bicarbonate to form 2,5-dihydrothiophene-2-carboxylic acid.", "Step 10: The product is purified by recrystallization from ethanol and drying over magnesium sulfate." ] } | |
CAS RN |
40033-24-7 |
Molecular Formula |
C5H6O2S |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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